Selenophosphate, neutral charge

Specification

• Molecular Formula: H2O3PSe
• Molecular Weight: 159.96 g/mol
• Standard InChI: InChI=1S/H2O3PSe/c1-4(2,3)5/h(H2,1,2,3)
• Standard InChI Key: FOCMUGWJSGFMRN-UHFFFAOYSA-N
• Canonical SMILES: OP(=O)(O)[Se]

Introduction

Chemical Structure and Properties

Molecular Composition

Selenophosphate, neutral charge, has a well-defined chemical structure that dictates its biological activity and chemical reactivity. The key molecular characteristics of the compound are summarized in the table below:

Property	Value
Molecular Formula	H2O3PSe
Molecular Weight	159.96 g/mol
InChI	InChI=1S/H2O3PSe/c1-4(2,3)5/h(H2,1,2,3)
InChIKey	FOCMUGWJSGFMRN-UHFFFAOYSA-N
Canonical SMILES	OP(=O)(O)[Se]
PubChem CID	11240651

The compound is also known by alternative names including phosphoroselenoic O,O,Se-acid, which reflects its structural relationship to phosphoric acid.

Physical Properties

Selenophosphate exhibits distinctive physical properties that reflect its unique chemical structure. Unlike standard phosphates, this selenium-containing analog demonstrates greater reactivity and instability under ambient conditions. The compound is notably susceptible to oxidation, with significant degradation occurring within 48 hours of exposure to ambient conditions. This oxidative instability results in the formation of elemental selenium and selenite, indicating a transformation of the selenium oxidation state from -II to 0 and +IV, respectively.

Structural Characteristics

The structure of selenophosphate features a selenium-phosphorus double bond, which has been confirmed through detailed NMR analyses. The coupling constant between 31P and 77Se nuclei (J31P-77Se = 538 Hz) provides definitive evidence for this structural feature. This selenium-phosphorus bond is critical for the compound's biological function as a selenium donor in selenoprotein synthesis.

Synthesis and Analysis

Chemical Synthesis Methods

The chemical synthesis of selenophosphate can be achieved through direct oxidation methods involving selenium and phosphorus-containing precursors. One documented approach involves the use of tris(trimethylsilyl)phosphite, which reacts with elemental selenium to form a protected selenophosphate intermediate. The resulting compound can then be converted to trisodium selenophosphate through appropriate deprotection steps.

The synthesis must be conducted under controlled conditions due to the compound's sensitivity to oxidation. Research has demonstrated that the chemically synthesized selenophosphate has structural characteristics consistent with the biologically produced form, validating the synthetic approach for research applications.

Structural Analysis Techniques

Multiple analytical techniques have been employed to elucidate the structure and purity of selenophosphate:

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both 31P NMR and 77Se NMR have been instrumental in confirming the structure of selenophosphate. The 31P NMR spectrum of the compound shows a characteristic chemical shift (δ = 23.4) that distinguishes it from other phosphorus-containing compounds like ATP, ADP, and AMP. Additionally, the spectrum displays a singlet with a relative intensity of 0.92 and a doublet with a relative intensity of 0.08, the latter resulting from coupling with 77Se nuclei.

The 77Se NMR spectrum provides complementary data, displaying a doublet arising from coupling with the 31P nuclei. The matching coupling constants in both spectra (J31P-77Se = 538 Hz) confirm the existence of a selenium-phosphorus double bond in the molecule.

Liquid Chromatography-Inductively Coupled Plasma Tandem Mass Spectrometry (LC-ICP-MS/MS)

LC-ICP-MS/MS analysis has been employed to simultaneously detect selenium and phosphorus in selenophosphate. This technique has revealed that chemically synthesized selenophosphate contains selenium and phosphorus at a molar ratio of approximately 1:1 (specifically, 0.91 ± 0.05), confirming the expected stoichiometry. The chromatographic behavior of selenophosphate is similar to that of phosphate, supporting the structural similarity between these compounds apart from the selenium substitution.

Stability and Reactivity

Selenophosphate demonstrates limited stability under ambient conditions, with significant degradation observed over relatively short time periods. Research has shown that after 48 hours of exposure to ambient conditions, only 2.6% of the original selenophosphate remains intact. This degradation is accompanied by the formation of oxidation products, including elemental selenium and selenite.

The susceptibility of selenophosphate to oxidation is believed to contribute to its biological function as a selenium donor in selenocysteine synthesis. This reactivity necessitates careful handling and storage when working with the compound in laboratory settings.

Biological Significance

Role in Selenocysteine Synthesis

Selenophosphate plays a pivotal role in the synthesis of selenocysteine, which is incorporated into selenoproteins. The biosynthetic pathway involves the enzyme selenophosphate synthetase, which catalyzes the reaction between selenide and ATP to form selenophosphate. This process is critical for the incorporation of selenium into selenocysteine, which is subsequently integrated into various selenoproteins.

In humans and other eukaryotes, selenophosphate synthetase 1 facilitates the production of selenophosphate from selenide and ATP. This enzymatic reaction represents a key step in the utilization of dietary selenium for essential biological functions.

Importance in Selenoproteins

The selenophosphate-dependent synthesis of selenocysteine enables the production of various selenoproteins with essential biological functions. These proteins include:

• Glutathione peroxidase (GPx), which plays a crucial role in antioxidant defense

• Thioredoxin reductase, involved in maintaining cellular redox homeostasis

• Thyroid hormone deiodinase, which participates in thyroid hormone production

• Selenoprotein P (Sel P), with roles in selenium transport and antioxidant functions

These selenoproteins contribute to diverse physiological processes, including antioxidant defense, thyroid hormone production, DNA synthesis, and fertilization. The selenol group (-SeH) on selenocysteine residues serves as the active center in these proteins, highlighting the biological importance of selenium incorporation via selenophosphate.

Research Applications and Future Directions

The structural elucidation of selenophosphate has provided valuable insights into selenium metabolism and selenoprotein synthesis. The confirmation that chemically synthesized selenophosphate is structurally identical to the product of selenophosphate synthetase (SelD) validates the use of synthetic selenophosphate in research applications.

Future research directions may include:

• Investigation of selenophosphate analogs with modified stability or reactivity

• Development of improved synthesis methods for selenophosphate and related compounds

• Exploration of the role of selenophosphate in pathological conditions associated with selenium deficiency or excess

• Potential therapeutic applications targeting selenophosphate metabolism

The continued study of selenophosphate and its biological functions may provide new insights into the molecular mechanisms underlying selenium's essential role in human health and disease.